{1-[(1-benzyl-1H-imidazol-2-yl)methyl]-3-ethylpiperidin-3-yl}methanol

• IUPAC Name: [1-[(1-benzylimidazol-2-yl)methyl]-3-ethylpiperidin-3-yl]methanol
• InChI: InChI=1S/C19H27N3O/c1-2-19(16-23)9-6-11-21(15-19)14-18-20-10-12-22(18)13-17-7-4-3-5-8-17/h3-5,7-8,10,12,23H,2,6,9,11,13-16H2,1H3
• InChI Key: WFBHNXNAGZXVSJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1(CCCN(C1)CC2=NC=CN2CC3=CC=CC=C3)CO
• Molecular Formula: C19H27N3O
• Molecular Weight: 313.4 g/mol

Description

{1-[(1-benzyl-1H-imidazol-2-yl)methyl]-3-ethylpiperidin-3-yl}methanol, also known as BIMM, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BIMM is a member of the imidazole class of compounds and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of {1-[(1-benzyl-1H-imidazol-2-yl)methyl]-3-ethylpiperidin-3-yl}methanol involves its interaction with various cellular targets. {1-[(1-benzyl-1H-imidazol-2-yl)methyl]-3-ethylpiperidin-3-yl}methanol has been found to inhibit the activity of certain enzymes that are involved in cancer cell survival and proliferation. Additionally, {1-[(1-benzyl-1H-imidazol-2-yl)methyl]-3-ethylpiperidin-3-yl}methanol has been shown to activate certain cellular pathways that lead to apoptosis in cancer cells.
Biochemical and Physiological Effects:
{1-[(1-benzyl-1H-imidazol-2-yl)methyl]-3-ethylpiperidin-3-yl}methanol has been found to have a range of biochemical and physiological effects. In addition to its anti-cancer and anti-inflammatory properties, {1-[(1-benzyl-1H-imidazol-2-yl)methyl]-3-ethylpiperidin-3-yl}methanol has been found to have antioxidant properties and has shown potential in the treatment of oxidative stress-related diseases. {1-[(1-benzyl-1H-imidazol-2-yl)methyl]-3-ethylpiperidin-3-yl}methanol has also been found to have neuroprotective effects and has shown potential in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One of the major advantages of {1-[(1-benzyl-1H-imidazol-2-yl)methyl]-3-ethylpiperidin-3-yl}methanol is its versatility in the laboratory. {1-[(1-benzyl-1H-imidazol-2-yl)methyl]-3-ethylpiperidin-3-yl}methanol can be easily synthesized and can be modified to yield various derivatives with different properties. However, one of the limitations of {1-[(1-benzyl-1H-imidazol-2-yl)methyl]-3-ethylpiperidin-3-yl}methanol is its low solubility in water, which can make it difficult to work with in aqueous solutions.

Future Directions

There are several future directions for research on {1-[(1-benzyl-1H-imidazol-2-yl)methyl]-3-ethylpiperidin-3-yl}methanol. One area of interest is the development of {1-[(1-benzyl-1H-imidazol-2-yl)methyl]-3-ethylpiperidin-3-yl}methanol derivatives with improved solubility and bioavailability. Another area of interest is the investigation of {1-[(1-benzyl-1H-imidazol-2-yl)methyl]-3-ethylpiperidin-3-yl}methanol's potential in the treatment of other diseases such as diabetes and cardiovascular diseases. Additionally, further studies are needed to fully understand the mechanism of action of {1-[(1-benzyl-1H-imidazol-2-yl)methyl]-3-ethylpiperidin-3-yl}methanol and its interaction with cellular targets.

Synthesis Methods

The synthesis of {1-[(1-benzyl-1H-imidazol-2-yl)methyl]-3-ethylpiperidin-3-yl}methanol involves a multi-step process that includes the reaction of benzyl chloride with imidazole, followed by the reaction of the resulting intermediate with 3-ethylpiperidine. The final step involves the reduction of the resulting intermediate to yield {1-[(1-benzyl-1H-imidazol-2-yl)methyl]-3-ethylpiperidin-3-yl}methanol.

Scientific Research Applications

{1-[(1-benzyl-1H-imidazol-2-yl)methyl]-3-ethylpiperidin-3-yl}methanol has been extensively studied for its potential therapeutic applications. One of the most promising applications of {1-[(1-benzyl-1H-imidazol-2-yl)methyl]-3-ethylpiperidin-3-yl}methanol is its use as an anti-cancer agent. Studies have shown that {1-[(1-benzyl-1H-imidazol-2-yl)methyl]-3-ethylpiperidin-3-yl}methanol can induce apoptosis (programmed cell death) in cancer cells, thereby inhibiting their growth and proliferation. {1-[(1-benzyl-1H-imidazol-2-yl)methyl]-3-ethylpiperidin-3-yl}methanol has also been found to have anti-inflammatory properties and has shown potential in the treatment of inflammatory diseases such as rheumatoid arthritis.